Cas no 6111-82-6 (Benzene, (1E)-1-hexenyl-)

Benzene, (1E)-1-hexenyl- structure
Benzene, (1E)-1-hexenyl- structure
Product Name:Benzene, (1E)-1-hexenyl-
CAS No:6111-82-6
MF:C12H16
MW:160.255443572998
CID:491508
PubChem ID:5370603
Update Time:2025-04-19

Benzene, (1E)-1-hexenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (1E)-1-hexenyl-
    • [(E)-1-Hexenyl]benzene
    • 6111-82-6
    • KETWBQOXTBGBBN-RMKNXTFCSA-N
    • (1E)-1-Hexenylbenzene
    • (1E)-1-Hexenylbenzene #
    • Hex-1-enylbenzene
    • (E)-Hex-1-enylbenzene
    • [(E)-hex-1-enyl]-benzene
    • Benzene, 1-hexenyl-, (E)
    • 1-hexenylbenzene
    • E-Hexenylbenzol
    • [(E)-hex-1-enyl]benzene
    • DTXSID801314975
    • Inchi: 1S/C12H16/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5-11H,2-4H2,1H3/b9-6+
    • InChI Key: KETWBQOXTBGBBN-RMKNXTFCSA-N
    • SMILES: C(CC)C/C=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 160.12528
  • Monoisotopic Mass: 160.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Benzene, (1E)-1-hexenyl- Related Literature

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